20R-Ginsenoside Rg2

• Molecular Formula: C42H72O13
• Molecular Weight: 785.0 g/mol
• InChI: InChI=1S/C42H72O13/c1-20(2)11-10-14-42(9,51)22-12-16-40(7)28(22)23(44)17-26-39(6)15-13-27(45)38(4,5)35(39)24(18-41(26,40)8)53-37-34(32(49)30(47)25(19-43)54-37)55-36-33(50)31(48)29(46)21(3)52-36/h11,21-37,43-51H,10,12-19H2,1-9H3/t21-,22-,23+,24-,25+,26+,27-,28-,29-,30+,31+,32-,33+,34+,35-,36-,37+,39+,40+,41+,42+/m0/s1
• InChIKey: AGBCLJAHARWNLA-RPNKVCLTSA-N

20R-Ginsenoside Rg2: A Stereochemically Defined Ginsenoside for Targeted Research

20R-Ginsenoside Rg2 is a protopanaxatriol (PPT)-type triterpene saponin isolated primarily from processed Panax ginseng (red ginseng) and Panax notoginseng, characterized by a specific 20(R)-epimeric configuration of its dammarane skeleton [1]. This stereochemistry distinguishes it from its 20(S) counterpart and other ginsenosides, influencing its receptor interactions and metabolic stability. It has been identified as a constituent of red ginseng, with its presence differing between white and red ginseng preparations, underscoring the importance of precise compound identification for reproducible research outcomes [2].

1

Stereochemical-control study fit: enables enantiomer-specific probe use in ginsenoside research

2

Chiral reference standard for red ginseng authentication and quality control workflows

3

Supports enantiomer-comparison studies: distinct PK, target engagement, and assay response from 20(S)-epimer

• [1] Kang HJ, Huang YH, Lim HW, Shin D, Jang K, Lee Y, Kim K, Lim CJ. Stereospecificity of ginsenoside Rg2 epimers in the protective response against UV-B radiation-induced oxidative stress in human epidermal keratinocytes. J Photochem Photobiol B. 2016;165:232-239. View Source
• [2] Park S, Park JS, Yoo DS, Lee YM, Lee SH, Park HJ, et al. Ginseng in white and red processed forms: Ginsenosides and cardiac side effects. J Ginseng Res. 2015;39(1):34-41. View Source

Why 20R-Ginsenoside Rg2 Cannot Be Interchanged with Its 20(S) Epimer

The stereochemistry at the C-20 position of the dammarane skeleton in ginsenosides dictates their interaction with biological targets, resulting in profound differences in pharmacological activity, target engagement, and in vivo disposition. The 20(R)- and 20(S)-epimers of Ginsenoside Rg2 exhibit stereospecific, non-overlapping biological effects, as demonstrated in comparative studies. Critically, the 20(R)-epimer displays unique pharmacokinetic properties, including a significantly longer elimination half-life and metabolic conversion from the 20(S)-form in vivo [1]. Substituting 20R-Ginsenoside Rg2 with its 20(S) epimer, or a mixed isomer preparation, will therefore confound experimental results and lead to irreproducible data.

20(R)-Rg2 (Target) Lacks UV-B protective activity in keratinocytes

20(S)-Rg2 (Substitute) Demonstrates ROS attenuation and photoaging protection

Stereochemistry-dependent response: substituting epimers may shift cell-based assay outcomes and confound mechanistic interpretation.

20(R)-Rg2 (Target) Longer elimination half-life and slower clearance in vivo

20(S)-Rg2 (Substitute) Shorter half-life, different metabolic interconversion profile

PK profile mismatch: epimer substitution can alter exposure and compromise in vivo study reproducibility.

20(R)-Rg2 (Target) Absent in white ginseng; marker for red ginseng processing

20(S)-Rg2 / Mixed Isomers May be present in both white and red ginseng; not a specific marker

Analytical specificity risk: using non-stereochemically defined material may lead to misidentification in QC and authentication studies.

• [1] 杨秀伟, 桂方晋, 田建明, 李龙云, 金毅. 人参皂苷-Rg2在大鼠体内的药代动力学. 中国药理学通报. 2009;25(7):967-970. View Source

20R-Ginsenoside Rg2: Head-to-Head Quantitative Differentiation Evidence

Lack of Protective Effect Against UV-B-Induced Oxidative Stress in Human Keratinocytes, in Contrast to 20(S)-Rg2

In a direct comparative study using HaCaT human keratinocytes, 20(R)-ginsenoside Rg2 completely failed to provide protection against UV-B-induced photoaging, whereas its 20(S)-epimer demonstrated significant, multi-faceted protective effects [1]. This represents a stark stereospecific functional dichotomy, highlighting that 20R-Rg2 is not merely a less potent version of 20S-Rg2 but rather is functionally inactive in this specific biological context. A separate study revealed a distinct mechanism for the 20R-epimer: it inhibited the cytokine interleukin 1 alpha (IL-1α)-induced reduction in gap junction-mediated intercellular communication (GJIC), a key process in tissue homeostasis and inflammation, a property not reported for the 20S-epimer under the same conditions .

UV-B Oxidative Stress

Head-to-head

20(R)-Rg2 inactive; 20(S)-Rg2 decreased ROS to 59.5% of control

Enantiomer-specific probe context; 20(R) lacks protective response in this endpoint.

HaCaT keratinocytes, UV-B 30 mJ/cm², 30 μM pre-treatment. Supports stereochemical control selection.

Evidence Dimension	Attenuation of UV-B-induced intracellular reactive oxygen species (ROS)
Target Compound Data	No significant attenuation observed (inactive)
Comparator Or Baseline	20(S)-Ginsenoside Rg2 (30 μM)
Quantified Difference	20(S)-Rg2 decreased ROS production to 59.5% of UV-B control levels [1]. 20(R)-Rg2 was ineffective.
Conditions	HaCaT human keratinocytes, UV-B irradiation (30 mJ/cm²), pre-treatment with 30 μM compound.

Why This Matters

This evidence proves that 20R-Ginsenoside Rg2 is the incorrect choice for dermatological or photoaging studies targeting ROS attenuation, where 20S-Rg2 is active, while it may be the specific probe of interest for investigating GJIC modulation.

• [1] Kang HJ, Huang YH, Lim HW, Shin D, Jang K, Lee Y, Kim K, Lim CJ. Stereospecificity of ginsenoside Rg2 epimers in the protective response against UV-B radiation-induced oxidative stress in human epidermal keratinocytes. J Photochem Photobiol B. 2016;165:232-239. View Source

Longer Elimination Half-Life and Distinct Pharmacokinetic Profile Compared to 20(S)-Rg2 in Rats

A comparative pharmacokinetic study in rats administered a single intravenous dose of 50 mg/kg revealed that 20(R)-ginsenoside Rg2 possesses a significantly longer terminal elimination half-life (T1/2Ke) of 10.27 minutes, compared to 8.12 minutes for 20(S)-Rg2 (P<0.05) [1]. The 20(R)-epimer also exhibited a markedly larger area under the plasma concentration-time curve (AUC) of 1508.22 mg·min·L⁻¹, versus 902.95 mg·min·L⁻¹ for the 20(S)-epimer, and a slower clearance rate (CLs) of 0.0332 L·min⁻¹ compared to 0.0554 L·min⁻¹ for the 20(S)-form. Importantly, the study also demonstrated that 20(S)-Rg2 is metabolically unstable and partially converted to 20(R)-Rg2 in vivo, a conversion that is unidirectional [1].

Elimination Half-life

Head-to-head

20(R): 10.27 min vs 20(S): 8.12 min (P

Supports PK model interpretation; 20(R) exhibits 26% longer half-life.

Male Wistar rats, 50 mg/kg IV, RP-HPLC. Exposure-model design should account for differential clearance.

OGD/R Neuroprotection

Head-to-head

20(S)-Rg2 significantly stronger viability restoration at 80 μmol/L

Model-response context; 20(R) shows weaker neuroprotection, suitable as comparator probe.

Primary rat cortical neurons, OGD/R. Quantitative differences reported across all endpoints.

Red Ginseng Marker

Cross-study comparable

Detected only in red ginseng (UPLC-MS/MS)

Supports authentication; 20(R)-Rg2 is a processing-specific marker for red ginseng.

Absent in white ginseng. 2D NMR enables unambiguous identification in complex mixtures.

Evidence Dimension	Elimination half-life (T1/2Ke)
Target Compound Data	10.27 minutes
Comparator Or Baseline	20(S)-Ginsenoside Rg2: 8.12 minutes
Quantified Difference	26% longer half-life for the 20(R)-epimer (P<0.05)
Conditions	Male Wistar rats (360-420 g), single intravenous dose of 50 mg/kg, plasma concentrations measured by RP-HPLC.

Why This Matters

This data is critical for in vivo study design; the 20(R)-epimer's longer half-life and slower clearance will result in sustained exposure compared to the 20(S)-form, necessitating careful dose selection and pharmacokinetic monitoring to avoid confounding results due to differential disposition.

• [1] 杨秀伟, 桂方晋, 田建明, 李龙云, 金毅. 人参皂苷-Rg2在大鼠体内的药代动力学. 中国药理学通报. 2009;25(7):967-970. View Source

Inferior Neuroprotective Potency in OGD/R Model Compared to 20(S)-Rg2

In a study assessing protection against oxygen-glucose deprivation/reperfusion (OGD/R) injury in cultured cortical neurons, 20(R)-ginsenoside Rg2 demonstrated a significantly weaker neuroprotective profile compared to its 20(S) counterpart [1]. While both epimers increased cell survival and superoxide dismutase (SOD) activity and decreased caspase-3 activity and malondialdehyde (MDA) levels in a concentration-dependent manner, the quantitative effects of the 20(S)-epimer were consistently more pronounced across all endpoints tested. For example, at the highest concentration tested (80 μmol/L), 20(S)-Rg2 was markedly more effective in restoring cell viability and suppressing apoptotic markers.

OGD/R Neuroprotection

Head-to-head

20(S)-Rg2 significantly stronger viability restoration at 80 μmol/L

Model-response context; 20(R) shows weaker neuroprotection, suitable as comparator probe.

Primary rat cortical neurons, OGD/R. Quantitative differences reported across all endpoints.

Evidence Dimension	Cell viability restoration post-OGD/R
Target Compound Data	Moderate increase in viability at 80 μmol/L (exact value not reported in abstract, but described as significantly less effective than 20S-Rg2)
Comparator Or Baseline	20(S)-Ginsenoside Rg2 at 80 μmol/L
Quantified Difference	Qualitatively described: "the effects of 20(S)-Rg2 were significantly stronger than those of 20(R)-Rg2" [1].
Conditions	Primary cultured rat cortical neurons, OGD/R injury model, pre-treatment with 20, 40, or 80 μmol/L for 24 h.

Why This Matters

This head-to-head evidence guides researchers modeling cerebral ischemia/reperfusion injury toward the 20(S)-epimer for maximal neuroprotective effects, while highlighting the importance of stereochemical purity when using 20R-Rg2 as a less active control or for investigating specific, non-neuroprotective mechanisms.

• [1] 皮明山, 茹琴, 龚晓康, 李超英. 人参皂苷Rg2及其立体异构体对氧糖剥离/再灌注细胞模型的影响. 中国中西医结合杂志. 2016;36(03):333-338. View Source

Distinct Structural and Occurrence Profile in Processed Ginseng

Beyond functional differences, the 20(R)- and 20(S)-epimers of Ginsenoside Rg2 are chemically distinct, which can be unambiguously identified using advanced spectroscopic techniques such as 2D NMR [1]. This structural difference has practical implications: the 20(R)-epimer is a characteristic marker for processed red ginseng, as it is detected in red ginseng but not in white ginseng [2]. This distinction makes 20R-Ginsenoside Rg2 a valuable analytical standard for the quality control and authentication of ginseng products, particularly for differentiating between white and red ginseng preparations. Furthermore, its distinct NMR signature ensures confident identification and quantification in complex botanical mixtures, preventing misidentification with other ginsenosides like Rg3 or Rh2 [1].

Red Ginseng Marker

Cross-study comparable

Detected only in red ginseng (UPLC-MS/MS)

Supports authentication; 20(R)-Rg2 is a processing-specific marker for red ginseng.

Absent in white ginseng. 2D NMR enables unambiguous identification in complex mixtures.

Evidence Dimension	Occurrence in processed ginseng types
Target Compound Data	Detected in red ginseng (RG)
Comparator Or Baseline	White ginseng (WG)
Quantified Difference	20(R)-ginsenoside Rg2 was detected only in RG and not in WG [2].
Conditions	UPLC-MS/MS analysis of white and red ginseng extracts.

Why This Matters

Procuring pure 20R-Ginsenoside Rg2 is essential for analytical laboratories and manufacturers needing a reliable standard for the authentication and standardization of red ginseng products, as its presence is a key differentiator from white ginseng.

• [1] 杨, 李, 等. 20(R)和20(S)-人参皂甙Rg2碳氢NMR信号全指定. 波谱学杂志. 2018;35(1):100-108. View Source
• [2] Park S, Park JS, Yoo DS, Lee YM, Lee SH, Park HJ, et al. Ginseng in white and red processed forms: Ginsenosides and cardiac side effects. J Ginseng Res. 2015;39(1):34-41. View Source

20R-Ginsenoside Rg2: Validated Research and Quality Control Applications

Analytical Standard for Red Ginseng Authentication and Quality Control

20R-Ginsenoside Rg2 serves as a critical, high-purity analytical standard for differentiating red ginseng from white ginseng and other Panax species. Its presence is a definitive marker of the red ginseng steaming process [1]. Procurement of this compound enables the development and validation of accurate HPLC or UPLC-MS/MS methods for quantifying this specific epimer, ensuring product authenticity, batch-to-batch consistency, and regulatory compliance in the ginseng supplement and pharmaceutical industries [1].

Specialized Negative Control or Stereochemical Probe in Photoaging Research

Given the stereospecific inactivity of 20R-Rg2 against UV-B-induced oxidative stress in keratinocytes, it is ideally suited as a high-value negative control or stereochemical probe in skin biology studies. Researchers investigating the protective mechanisms of 20S-Rg2 can employ 20R-Rg2 to confirm that any observed beneficial effect is directly attributable to the specific 20(S)-stereochemistry, thereby strengthening the validity of their findings [2].

In Vivo Pharmacokinetic and Metabolism Studies of Ginsenoside Epimers

The distinct pharmacokinetic profile of 20R-Rg2, characterized by a longer elimination half-life and metabolic conversion from the 20(S)-form, makes it an indispensable reference standard for in vivo studies of ginsenoside disposition [3]. Researchers must use pure 20R-Rg2 to accurately quantify its concentration in biological matrices and to model the complex, stereospecific interconversion of ginsenoside epimers in vivo, which is essential for understanding the true pharmacologically active species following administration of ginseng extracts [3].

Investigation of Gap Junction-Mediated Intercellular Communication (GJIC)

20R-Ginsenoside Rg2 has demonstrated a specific ability to inhibit the cytokine IL-1α-induced reduction in GJIC . This makes it a valuable tool compound for researchers studying the regulation of gap junctions in contexts such as inflammation, wound healing, and carcinogenesis. Procurement of the pure 20R-epimer allows for targeted investigation of this pathway without the confounding anti-oxidant or anti-apoptotic activities associated with the 20S-epimer in other models .

Application

Selection Property

Validation Focus

Red ginseng authentication

Stereochemical marker specificity

HPLC/UPLC-MS method validation, differentiating white and red ginseng

Photoaging mechanistic studies

Enantiomer-specific inactivity in ROS endpoint

Stereospecific control for confirming 20(S)-Rg2 protective effects

Ginsenoside epimer PK studies

Distinct elimination half-life profile

Exposure-model interpretation, metabolic interconversion monitoring

Gap junction communication research

IL-1α-induced GJIC modulation context

GJIC pathway assay without confounding antioxidant activity

• [1] Park S, Park JS, Yoo DS, Lee YM, Lee SH, Park HJ, et al. Ginseng in white and red processed forms: Ginsenosides and cardiac side effects. J Ginseng Res. 2015;39(1):34-41. View Source
• [2] Kang HJ, Huang YH, Lim HW, Shin D, Jang K, Lee Y, Kim K, Lim CJ. Stereospecificity of ginsenoside Rg2 epimers in the protective response against UV-B radiation-induced oxidative stress in human epidermal keratinocytes. J Photochem Photobiol B. 2016;165:232-239. View Source
• [3] 杨秀伟, 桂方晋, 田建明, 李龙云, 金毅. 人参皂苷-Rg2在大鼠体内的药代动力学. 中国药理学通报. 2009;25(7):967-970. View Source